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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

Solvent Red 195: A Technical Overview
CAS Number: 164251-88-1[1]

A Technical Examination of C.I. Solvent Red 195 for Industrial and Research Applications

This technical guide provides a comprehensive analysis of Solvent Red 195 (CAS 164251-88-

1), a synthetic dye recognized for its vibrant red hue and solubility in organic solvents. The

primary focus of this document is to consolidate the available technical data, including its

chemical identity, physical and chemical properties, and established industrial applications.

While the current body of public-domain information on Solvent Red 195 is predominantly

centered on its use in the plastics and polymer industries, this guide will also briefly explore the

broader context of its chemical class—azo dyes—and their emerging roles in biomedical

research, an area of potential interest for researchers and drug development professionals.

Chemical and Physical Properties
Solvent Red 195 is characterized as a bluish-red powder.[1] There is a notable discrepancy in

the publicly available data regarding its precise molecular structure and formula. Several
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sources classify it as a monoazo or sulphonazo dye.[2][3] One commonly cited molecular

formula is C22H12N2O,[2] while other sources propose significantly different structures,

indicating a need for definitive analytical characterization.

A summary of its key physical and chemical properties is presented in the table below.

Property Value References

CAS Number 164251-88-1 [1]

Appearance Bluish-Red Powder [1]

Melting Point 216 °C [1]

Heat Resistance (in

Polystyrene)
300 °C [1]

Light Fastness (in Polystyrene) 8 (on a scale of 1-8) [1]

Molecular Formula
C22H12N2O (discrepancies

exist)
[2]

Molecular Weight
320.34 g/mol (based on

C22H12N2O)
[2]

Solubility Data
The solubility of Solvent Red 195 in various organic solvents at 20°C is detailed in the

following table, underscoring its utility in non-aqueous systems.

Solvent Solubility (g/L)

Acetone 1.4

Butyl Acetate 1.3

Methylbenzene 2.7

Dichloromethane 37.1

Ethyl Alcohol 0.6
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Synthesis and Manufacturing
The synthesis of Solvent Red 195, typical for azo dyes, involves a two-stage process:

diazotization followed by an azo coupling reaction. A detailed, step-by-step experimental

protocol for the synthesis of Solvent Red 195 is outlined in a patent, which describes the

reaction of a diazo auxiliary agent with nitrosyl sulfuric acid, followed by a coupling reaction

with a coupling auxiliary agent to yield the final product.[4]

A generalized workflow for the synthesis of an azo dye like Solvent Red 195 is depicted in the

following diagram.

General Synthesis Workflow for Azo Dyes

Primary Aromatic Amine
(Diazo Component)

Diazotization
(e.g., NaNO2, HCl, 0-5°C)

Reacts with Diazonium SaltForms

Azo Coupling
(Controlled pH)

Reacts with

Coupling Component
(e.g., Phenol, Aniline derivative)

Azo Dye
(e.g., Solvent Red 195)

Produces

Click to download full resolution via product page

A generalized workflow for the synthesis of azo dyes.

Industrial Applications
The predominant application of Solvent Red 195 is as a colorant for a wide range of plastics

and polymers.[1][5] Its high thermal stability, excellent lightfastness, and good migration

resistance make it a suitable choice for coloring materials such as:

Polystyrene (PS)

High-Impact Polystyrene (HIPS)

Acrylonitrile Butadiene Styrene (ABS)
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Polymethyl Methacrylate (PMMA)

Polycarbonate (PC)

Polyethylene Terephthalate (PET)

Polyvinyl Chloride (PVC)

It is also used in the coloration of synthetic fibers.[3]

Relevance to Researchers, Scientists, and Drug
Development Professionals
While there is no specific information in the public domain detailing the use of Solvent Red 195
in biomedical research or drug development, the broader class of azo compounds has

garnered interest in these fields. Azo dyes are being investigated for a variety of applications,

including:

Fluorescent Probes: Certain azo dyes can act as "on-off" switches for fluorescence, making

them useful as probes for detecting specific biological molecules or conditions like hypoxia.

[6] The azo moiety can quench fluorescence, which is then restored upon enzymatic

reduction of the azo bond under hypoxic conditions.

Drug Delivery: The azo bond can be cleaved by azoreductase enzymes present in the gut

microbiome. This property is being explored for colon-targeted drug delivery systems, where

a drug is attached to an azo compound to prevent its absorption in the upper gastrointestinal

tract.

Biomarkers: The fluorescent properties of some azo dyes make them potentially useful as

biomarkers in techniques like immunohistochemistry for cell and protein detection.[7]

It is important to emphasize that these are general applications of azo dyes, and no specific

research has been found that utilizes Solvent Red 195 for these purposes. The toxicological

properties of any dye would need to be thoroughly evaluated before consideration for any

biomedical application.
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Conclusion
Solvent Red 195 is a well-established solvent dye with a clear application profile in the plastics

and polymer industries. Its technical data, particularly its thermal stability and lightfastness, are

well-documented for these uses. However, there is a significant information gap regarding its

definitive molecular structure and, more importantly for the intended audience of this guide, its

potential applications in biomedical research and drug development. While the broader class of

azo dyes shows promise in these areas, further research would be required to determine if

Solvent Red 195 possesses any relevant biological activity or utility. Researchers interested in

exploring the potential of this compound would need to undertake foundational studies to

elucidate its precise chemical structure and to conduct comprehensive in vitro and in vivo

toxicological and efficacy assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1170886/docs#solvent-red-195-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1170886/docs#solvent-red-195-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1170886/docs#solvent-red-195-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1170886?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

